Cas no 102853-44-1 (1-phenyl-2H-tetrazole-5-thione)
102853-44-1 structure
Product Name:1-phenyl-2H-tetrazole-5-thione
CAS No:102853-44-1
MF:C13H19N5S
MW:277.38846039772
CID:209051
PubChem ID:2735121
Update Time:2025-04-19
1-phenyl-2H-tetrazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-2H-tetrazole-5-thione
- 1-PHENYL-1H-TETRAZOLE-5-THIOL CYCLOHEXYLAMINE SALT
- 1,2-dihydro-1-phenyl-5h-tetrazol-5-thioncompd.withcyclohexanamine(1:1)
- 1-PHENYL-1H-TETRAZOLE-5-THIOL CYCLOHEXYLAMINE SALT 99+%
- DTXSID2073011
- 102853-44-1
- cyclohexanamine;1-phenyl-2H-tetrazole-5-thione
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- Inchi: 1S/C7H6N4S.C6H13N/c12-7-8-9-10-11(7)6-4-2-1-3-5-6;7-6-4-2-1-3-5-6/h1-5H,(H,8,10,12);6H,1-5,7H2
- InChI Key: LMXVUDXSWFEDEL-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C=CC=CC=1.NC1CCCCC1
Computed Properties
- Exact Mass: 277.13600
- Monoisotopic Mass: 178.031317
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
Experimental Properties
- Density: 1.2078 (rough estimate)
- Melting Point: 150.5°C
- Boiling Point: 241.7°Cat760mmHg
- Flash Point: 100°C
- Refractive Index: 1.5700 (estimate)
- PSA: 108.42000
- LogP: 2.92910
1-phenyl-2H-tetrazole-5-thione Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
102853-44-1 (1-phenyl-2H-tetrazole-5-thione) Related Products
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- 129976-04-1(1-cyclopentyl-1H-1,2,3,4-tetrazole-5-thiol)
- 15182-68-0(1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole)
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- 15909-94-1(1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-)
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